Cas no 1018053-40-1 (ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate)

• Product Name: ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate
• CAS No: 1018053-40-1
• MF: C₁₀H₈F₃N₃O₂
• MW: 259.184632301331
• CID: 3159126
• PubChem ID: 25247722
• Update Time: 2025-10-29

ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate
• AKOS005167976
• 1018053-40-1
• ethyl7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate
• STK351999
• DTXSID401170129

• Inchi： 1S/C10H8F3N3O2/c1-2-18-9(17)6-5-7(10(11,12)13)16-8(15-6)3-4-14-16/h3-5H,2H2,1H3
• InChI Key： NNNDBTVQJNAJJN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NC2=CC=NN12)(F)F

Computed Properties

• Exact Mass: 259.056861g/mol
• Monoisotopic Mass: 259.056861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.18g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 56.5Ų

Additional information on ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate

Ethyl 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 1018053-40-1): A Comprehensive Overview

Ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 1018053-40-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the trifluoromethyl group and the ethyl ester moiety in its structure imparts unique chemical and pharmacological properties, making it a valuable candidate for various research and development endeavors.

The structure of ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate is characterized by a pyrazolopyrimidine core with a trifluoromethyl substituent at the 7-position and an ethyl ester group at the 5-position. This molecular architecture provides a balance of lipophilicity and hydrophilicity, which is crucial for optimizing its pharmacokinetic properties. The trifluoromethyl group, in particular, is known to enhance metabolic stability and improve the overall bioavailability of the compound.

In recent years, ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its antitumor activity. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways.

Moreover, ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS.

The synthesis of ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a pyrazolopyrimidine core through a multi-step process involving condensation reactions and cyclizations. The introduction of the trifluoromethyl group can be achieved through electrophilic fluorination or nucleophilic substitution reactions. The final step involves the esterification of the carboxylic acid to form the ethyl ester derivative.

In addition to its therapeutic potential, ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate has also been explored for its use as a research tool in biochemical assays and cellular studies. Its ability to selectively target specific molecular pathways makes it an invaluable probe for understanding disease mechanisms and validating potential drug targets.

The pharmacokinetic profile of ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate has been evaluated in preclinical studies using animal models. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

However, like any other compound in early stages of development, ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate faces several challenges that need to be addressed before it can be advanced to clinical trials. These include optimizing its potency and selectivity while minimizing potential side effects. Ongoing research is focused on identifying structural modifications that can enhance its therapeutic index and improve its safety profile.

Despite these challenges, the potential applications of ethyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate are promising. Its unique combination of chemical features and biological activities makes it an attractive candidate for further investigation in both academic and industrial settings. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.